Cas no 725743-40-8 (Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-)

Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-, is a halogenated aromatic ketone with potential applications as an intermediate in organic synthesis. The presence of bromine and chlorine substituents enhances its reactivity, making it useful for further functionalization in pharmaceutical and agrochemical research. The fluorine atom contributes to increased stability and selectivity in cross-coupling reactions. This compound is particularly valuable for constructing complex molecular frameworks due to its electrophilic carbonyl group and halogenated aromatic ring, which facilitate nucleophilic substitution and metal-catalyzed transformations. Its well-defined structure ensures consistent performance in synthetic pathways, supporting the development of bioactive compounds. Proper handling and storage are recommended due to its reactive nature.

Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- structure

725743-40-8 structure

Product Name:Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-

CAS No:725743-40-8

MF:C₈H₅BrClFO

MW:251.480104207993

CID:4159004

PubChem ID:79021921

Update Time:2025-10-31

Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- Chemical and Physical Properties

Names and Identifiers

- Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-
- 2-Bromo-1-(5-chloro-2-fluorophenyl)ethanone
- SCHEMBL3930687
- DB-202875
- 2-bromo-1-[2-fluoro-5-chlorophenyl]-ethanone
- KHHKWCFGQAYBFK-UHFFFAOYSA-N
- 5'-Chloro-2'-fluorophenacyl bromide
- 2-bromo-1-(5-chloro-2-fluorophenyl)ethan-1-one
- BS-32733
- 2-bromo-1-(5-chloro-2-fluoro-phenyl)-ethanone
- AKOS017560578
- 725743-40-8
- Inchi： 1S/C8H5BrClFO/c9-4-8(12)6-3-5(10)1-2-7(6)11/h1-3H,4H2
- InChI Key： KHHKWCFGQAYBFK-UHFFFAOYSA-N
- SMILES： C(=O)(C1=CC(Cl)=CC=C1F)CBr

Computed Properties

Exact Mass: 249.91963Da
Monoisotopic Mass: 249.91963Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 12
Rotatable Bond Count: 2
Complexity: 176
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 3.1
Topological Polar Surface Area: 17.1Å²

Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
A2B Chem LLC	AI55525-250mg	2-Bromo-1-(5-chloro-2-fluorophenyl)ethanone	725743-40-8	96%	250mg	$176.00	2024-04-19
A2B Chem LLC	AI55525-1g	2-Bromo-1-(5-chloro-2-fluorophenyl)ethanone	725743-40-8	96%	1g	$358.00	2024-04-19
A2B Chem LLC	AI55525-5g	2-Bromo-1-(5-chloro-2-fluorophenyl)ethanone	725743-40-8	96%	5g	$1054.00	2024-04-19
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1741476-1g	2-Bromo-1-(5-chloro-2-fluorophenyl)ethan-1-one	725743-40-8	98%	1g	￥3257.00	2024-05-02
1PlusChem	1P00ICQT-250mg	Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-	725743-40-8	96%	250mg	$183.00	2025-02-28
1PlusChem	1P00ICQT-1g	Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-	725743-40-8	96%	1g	$372.00	2025-02-28
1PlusChem	1P00ICQT-5g	Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-	725743-40-8	96%	5g	$1116.00	2025-02-28

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Additional information on Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)-

Comprehensive Overview of Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- (CAS No. 725743-40-8)

Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- (CAS No. 725743-40-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique halogenated aromatic structure, is often explored for its potential applications in drug discovery and material science. Its molecular formula, C₈H₅BrClFO, highlights the presence of bromo, chloro, and fluoro substituents, which contribute to its reactivity and versatility in synthetic chemistry.

In recent years, the demand for halogenated aromatic compounds like Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- has surged due to their role as intermediates in the synthesis of bioactive molecules. Researchers are particularly interested in its potential to serve as a building block for antimicrobial agents and anti-inflammatory drugs. The compound's ability to undergo selective functionalization makes it a valuable tool for medicinal chemists aiming to develop novel therapeutics.

One of the most frequently asked questions about CAS No. 725743-40-8 revolves around its stability and storage conditions. Proper handling and storage in a cool, dry environment are essential to maintain its integrity. Additionally, users often search for synthetic routes and purification methods for this compound, reflecting its growing importance in laboratory settings. Advanced techniques such as column chromatography and recrystallization are commonly employed to achieve high purity.

The environmental impact of halogenated compounds is another hot topic among researchers. While Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- is not classified as hazardous under standard regulations, its degradation products should be carefully monitored. Sustainable synthesis methods, including catalytic halogenation and green chemistry approaches, are being explored to minimize waste and improve efficiency.

From a commercial perspective, CAS No. 725743-40-8 is available through specialized chemical suppliers, often in small quantities for research purposes. Pricing and availability can vary depending on market demand and production scale. Researchers are advised to verify the compound's specifications, including purity and isotopic labeling, before procurement.

In summary, Ethanone, 2-bromo-1-(5-chloro-2-fluorophenyl)- represents a fascinating area of study in modern chemistry. Its applications span from pharmaceuticals to materials science, driven by its unique structural features and reactivity. As interest in halogenated aromatic compounds continues to grow, this compound is poised to play a pivotal role in advancing scientific innovation.